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Compound of Interest

Compound Name: Dibenzoyl-L-tartaric acid

Cat. No.: B8747184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions, handling procedures, and

toxicological profile of Dibenzoyl-L-tartaric acid. The information is intended to support

laboratory personnel in the safe and effective use of this compound in research and

development settings.

Chemical and Physical Properties
Dibenzoyl-L-tartaric acid is a chiral compound widely used as a resolving agent in the

synthesis of enantiomerically pure pharmaceuticals and other fine chemicals.[1][2] It is a white

to off-white crystalline powder.[3][4][5] Understanding its physical and chemical properties is

fundamental to its safe handling and storage.

Table 1: Physical and Chemical Properties of Dibenzoyl-L-tartaric Acid
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Property Value Source(s)

Molecular Formula C₁₈H₁₄O₈ [4]

Molecular Weight 358.3 g/mol [4]

Appearance
White to off-white or light

yellow crystalline powder
[3][4][5]

Melting Point 152-155 °C (lit.) [4]

Boiling Point 234 °C at 7 mmHg [4]

Solubility

Slightly soluble in water,

ethanol, methanol, and DMSO.

[4][6] Soluble in acetone.[6]

[4][6]

Storage Temperature
Refrigerator; Store in a cool,

dry, well-ventilated area.[3][4]
[3][4]

Hazard Identification and Classification
Dibenzoyl-L-tartaric acid is classified as a hazardous substance. The primary hazards are

related to eye and skin irritation.[7][8]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Serious Eye Damage/Eye

Irritation
Category 2A/1

H319: Causes serious eye

irritation.[7][9] H318: Causes

serious eye damage.[8]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[8]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://bienta.net/skin-sensitisation-test-guinea-pig/
https://bienta.net/skin-sensitisation-test-guinea-pig/
https://www.slideshare.net/slideshow/skin-sensitisation-testing-on-guinea-pig-oecd-guideline-406-pptx/271938150
https://bienta.net/skin-sensitisation-test-guinea-pig/
https://pubmed.ncbi.nlm.nih.gov/8449456/
https://bienta.net/skin-sensitisation-test-guinea-pig/
https://bienta.net/skin-sensitisation-test-guinea-pig/
https://bienta.net/skin-sensitisation-test-guinea-pig/
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzoyl-L-tartaric-acid-monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzoyl-L-tartaric-acid-monohydrate
https://bienta.net/skin-sensitisation-test-guinea-pig/
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzoyl-L-tartaric-acid-monohydrate
https://www.slideshare.net/slideshow/skin-sensitisation-testing-on-guinea-pig-oecd-guideline-406-pptx/271938150
https://bienta.net/skin-sensitisation-test-guinea-pig/
https://www.slideshare.net/slideshow/skin-sensitisation-testing-on-guinea-pig-oecd-guideline-406-pptx/271938150
https://bienta.net/skin-sensitisation-test-guinea-pig/
https://www.benchchem.com/product/b8747184?utm_src=pdf-body
https://en.wikipedia.org/wiki/Guinea_pig_maximisation_test
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870r_2600.pdf
https://en.wikipedia.org/wiki/Guinea_pig_maximisation_test
https://joint-research-centre.ec.europa.eu/projects-and-activities/reference-and-measurement/european-union-reference-laboratories/eu-reference-laboratory-alternatives-animal-testing-eurl-ecvam/alternative-methods-toxicity-testing/validated-test-methods-health-effects/eye-irritationserious-eye-6_en
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870r_2600.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870r_2600.pdf
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Medical_technology_%26_engineering/Draize_test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8747184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical flow of hazard identification leading to necessary

precautionary measures.

Dibenzoyl-L-tartaric Acid
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Hazard Identification and Consequent Safety Measures.

Safety and Handling Precautions
Adherence to strict safety protocols is mandatory when handling Dibenzoyl-L-tartaric acid to

minimize risk of exposure and injury.
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Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling this chemical:

Eye Protection: Chemical safety goggles or glasses with side shields are required.[3][7]

Skin Protection: Wear appropriate protective gloves and a lab coat.[3][11]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3][10]

Handling
Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[3][7]

Avoid generating dust.[3][12]

Wash hands thoroughly after handling.[3][7]

Avoid contact with skin, eyes, and clothing.[3][7]

Do not eat, drink, or smoke in the laboratory.[7]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7]

Keep away from incompatible substances such as strong oxidizing agents.[3][10]

The workflow for safely handling Dibenzoyl-L-tartaric acid is depicted in the following

diagram.
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Standard Laboratory Workflow for Dibenzoyl-L-tartaric Acid.
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an accidental exposure or spill.

Table 3: First Aid Measures

Exposure Route First Aid Protocol Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical aid immediately.[3][7]

[3][7]

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Get

medical aid.[3][7]

[3][7]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.[3][7]

[3][7]

Ingestion

Do NOT induce vomiting. If

conscious and alert, rinse

mouth and drink 2-4 cupfuls of

milk or water. Get medical aid

immediately.[3]

[3]

Accidental Release Measures
In case of a spill, wear appropriate PPE, sweep up the material, and place it into a suitable

disposal container.[3][7] Avoid generating dust.[3] Ensure adequate ventilation.[3][7] Prevent

the material from entering drains or waterways.[7]
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The following diagram outlines the emergency response for a spill or exposure.
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Emergency Response Workflow for Spills and Exposures.
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Toxicological Information and Experimental
Protocols
The primary toxicological concerns for Dibenzoyl-L-tartaric acid are eye and skin

irritation/sensitization.[3][7][8] The toxicological properties of this substance have not been fully

investigated.[3]

Eye Irritation
Finding: Causes serious eye irritation.[7][9] A Draize test on rabbits resulted in a "Moderate"

classification.[3]

Experimental Protocol (Draize Rabbit Eye Test): This test traditionally involves instilling 0.1

mL of the test substance into the conjunctival sac of one eye of an albino rabbit, with the

other eye serving as a control.[10] The eyes are then observed for up to 21 days, and the

degree of irritation to the cornea, conjunctiva, and iris is scored at specific intervals (e.g., 24,

48, and 72 hours).[5][10]

Skin Sensitization
Finding: May cause an allergic skin reaction.[8]

Experimental Protocol (Guinea Pig Maximization Test - GPMT): This test is designed to

assess the potential of a substance to cause skin sensitization.[7]

Induction Phase: A group of guinea pigs is initially exposed to the test substance via

intradermal injection, often with an adjuvant to enhance the immune response.[3][7] This is

followed by a topical application of the substance to the same area approximately one

week later.[7]

Challenge Phase: After a rest period of about two weeks, the animals are exposed to a

non-irritating concentration of the substance on an untreated area of skin.[7]

Evaluation: The skin reaction at the challenge site is observed and scored. A substance is

classified as a sensitizer if a specified percentage of the test animals show a positive

reaction compared to a control group.[4][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b8747184?utm_src=pdf-body
https://www.slideshare.net/slideshow/skin-sensitisation-testing-on-guinea-pig-oecd-guideline-406-pptx/271938150
https://en.wikipedia.org/wiki/Guinea_pig_maximisation_test
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870r_2600.pdf
https://www.slideshare.net/slideshow/skin-sensitisation-testing-on-guinea-pig-oecd-guideline-406-pptx/271938150
https://en.wikipedia.org/wiki/Guinea_pig_maximisation_test
https://joint-research-centre.ec.europa.eu/projects-and-activities/reference-and-measurement/european-union-reference-laboratories/eu-reference-laboratory-alternatives-animal-testing-eurl-ecvam/alternative-methods-toxicity-testing/validated-test-methods-health-effects/eye-irritationserious-eye-6_en
https://www.slideshare.net/slideshow/skin-sensitisation-testing-on-guinea-pig-oecd-guideline-406-pptx/271938150
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Medical_technology_%26_engineering/Draize_test/
https://pubmed.ncbi.nlm.nih.gov/8449456/
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Medical_technology_%26_engineering/Draize_test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870r_2600.pdf
https://en.wikipedia.org/wiki/Guinea_pig_maximisation_test
https://www.slideshare.net/slideshow/skin-sensitisation-testing-on-guinea-pig-oecd-guideline-406-pptx/271938150
https://en.wikipedia.org/wiki/Guinea_pig_maximisation_test
https://en.wikipedia.org/wiki/Guinea_pig_maximisation_test
https://en.wikipedia.org/wiki/Guinea_pig_maximisation_test
https://bienta.net/skin-sensitisation-test-guinea-pig/
https://en.wikipedia.org/wiki/Guinea_pig_maximisation_test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8747184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Considerations
Chemical waste must be disposed of in accordance with federal, state, and local regulations.[7]

[13] Do not allow the product to enter drains or soil.[7] Waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste.[7]

This guide is intended as a summary of best practices and should be supplemented by a

thorough review of the Safety Data Sheet (SDS) for Dibenzoyl-L-tartaric acid before any

handling or use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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